Cas no 1211583-63-9 (5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine)

• Product Name: 5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine
• CAS No: 1211583-63-9
• MF: C₉H₁₁F₂N₃
• MW: 199.200548410416
• CID: 6057499
• PubChem ID: 126971008
• Update Time: 2025-07-19

5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine
• 2-Pyridinamine, 5-(3,3-difluoro-1-pyrrolidinyl)-
• EN300-5201225
• 1211583-63-9

• Inchi： 1S/C9H11F2N3/c10-9(11)3-4-14(6-9)7-1-2-8(12)13-5-7/h1-2,5H,3-4,6H2,(H2,12,13)
• InChI Key： DRRNXQCEATWZML-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(N2CCC(F)(F)C2)C=C1

Computed Properties

• Exact Mass: 199.09210369g/mol
• Monoisotopic Mass: 199.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 353.1±42.0 °C(Predicted)
• pka: 6.53±0.13(Predicted)

Additional information on 5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine

Recent Advances in the Study of 5-(3,3-Difluoropyrrolidin-1-yl)pyridin-2-amine (CAS: 1211583-63-9)

The compound 5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine (CAS: 1211583-63-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine, characterized by a difluoropyrrolidine moiety, has been explored as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. Its unique structural features, such as the presence of fluorine atoms, enhance its metabolic stability and binding affinity to biological targets, making it a promising candidate for drug discovery.

Recent studies have focused on the synthesis and optimization of 5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine to improve its pharmacokinetic and pharmacodynamic properties. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce diverse substituents, thereby expanding the compound's chemical space and biological activity. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between this compound and its target proteins, such as kinases and G-protein-coupled receptors (GPCRs).

In preclinical studies, 5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine has demonstrated promising results as an inhibitor of specific kinases involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against BRAF V600E mutants, which are commonly associated with melanoma and other malignancies. The study highlighted the compound's ability to induce apoptosis in cancer cells while showing minimal toxicity to normal cells, suggesting its potential as a targeted therapy.

Beyond oncology, research has also explored the compound's role in modulating neurotransmitter systems. A recent investigation published in ACS Chemical Neuroscience revealed that 5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine derivatives could selectively bind to dopamine D3 receptors, offering a potential avenue for treating Parkinson's disease and addiction. The study emphasized the compound's high selectivity and blood-brain barrier permeability, which are critical factors for central nervous system (CNS) drug development.

Despite these advancements, challenges remain in the clinical translation of 5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of this compound into viable drug candidates.

In conclusion, 5-(3,3-difluoropyrrolidin-1-yl)pyridin-2-amine (CAS: 1211583-63-9) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and optimize its properties for clinical applications. As the field progresses, this compound is expected to play a pivotal role in the next generation of precision medicines, addressing unmet medical needs across various disease areas.